Cas no 2350691-22-2 (methyl (3S)-3-amino-5-(methylsulfanyl)pentanoate)

• Product Name: methyl (3S)-3-amino-5-(methylsulfanyl)pentanoate
• CAS No: 2350691-22-2
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• CID: 5655545
• PubChem ID: 165894568
• Update Time: 2023-09-11

methyl (3S)-3-amino-5-(methylsulfanyl)pentanoate Chemical and Physical Properties

Names and Identifiers

• 2350691-22-2
• EN300-27724186
• methyl (3S)-3-amino-5-(methylsulfanyl)pentanoate

• Inchi： 1S/C7H15NO2S/c1-10-7(9)5-6(8)3-4-11-2/h6H,3-5,8H2,1-2H3/t6-/m1/s1
• InChI Key： VEJHYZCKDPMOAZ-ZCFIWIBFSA-N
• SMILES： S(C)CC[C@H](CC(=O)OC)N

Computed Properties

• Exact Mass: 177.08234989g/mol
• Monoisotopic Mass: 177.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77.6Ų